A Technical Guide to the Natural Sources of 7-Neohesperidosides
A Technical Guide to the Natural Sources of 7-Neohesperidosides
For Researchers, Scientists, and Drug Development Professionals
This document provides an in-depth overview of the natural origins of 7-neohesperidosides (B3028712), a significant class of flavanone (B1672756) glycosides. It details their primary sources, quantitative distribution, biosynthetic pathways, and the methodologies employed for their extraction and analysis, serving as a critical resource for research and development.
Introduction to 7-Neohesperidosides
Flavanone-7-O-neohesperidosides are a class of flavonoids characterized by a flavanone aglycone linked to the disaccharide neohesperidose (α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranose) at the 7-hydroxyl position. Prominent members of this group include naringin (B1676962) and neohesperidin (B1678168), which are responsible for the characteristic bitter taste of certain citrus fruits[1]. These compounds are of significant interest to the pharmaceutical and food industries due to their diverse biological activities, including antioxidant, anti-inflammatory, and cardioprotective effects, as well as their use as precursors for high-intensity sweeteners[2][3].
Primary Natural Sources
The most abundant natural sources of 7-neohesperidosides are plants of the Citrus genus. The concentration and specific type of neohesperidoside can vary significantly depending on the species, cultivar, fruit maturity, and tissue part.
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Bitter Orange (Citrus aurantium) : This species is a primary commercial source for the extraction of neohesperidin[4]. The peels, in particular, are rich in these compounds[5][6]. It is also a source of other flavonoids like naringin[2].
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Grapefruit (Citrus paradisi) : Grapefruit is exceptionally rich in the flavanone-7-O-neohesperidoside naringin, which is the principal compound responsible for its bitter taste[1]. Flavanones constitute approximately 98% of the total flavonoids in grapefruit[7][8]. The highest concentrations are typically found in immature fruits[7]. Other neohesperidosides like neohesperidin are also present, though in lower concentrations[7][9].
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Other Citrus Species : While bitter orange and grapefruit are the most prominent sources, other citrus fruits like lemons and limes also contain 7-neohesperidosides, such as neoeriocitrin (B1678166) and poncirin, although their profiles are often dominated by other flavonoid types[9].
Beyond the Citrus genus, certain 7-neohesperidosides have been identified in other plants, such as apigenin (B1666066) 7-O-neohesperidoside in the leaves of Sweet Osmanthus (Osmanthus fragrans)[10] and acacetin-7-O-neohesperidoside in Garden cress (Lepidium sativum) seeds[11].
Quantitative Data of 7-Neohesperidosides in Natural Sources
The following tables summarize the concentrations of major 7-neohesperidosides found in various citrus sources. These values are compiled from multiple studies and can vary based on the specific cultivar, extraction method, and analytical technique used.
Table 1: Concentration of Naringin in Grapefruit (Citrus paradisi)
| Plant Part/Product | Concentration Range | Notes |
| Commercial Grapefruit Juice | 14.56 - 63.8 mg/100 mL | Naringin is the major flavonoid present[12]. |
| Whole Immature Fruit | ~37.8 g/100 g (dry tissue) | Concentration is significantly higher than in mature fruit[7]. |
| Whole Mature Fruit | ~7.2 g/100 g (dry tissue) | |
| Edible Fruit/Juice (Average) | 17 mg/100 g (as aglycone) | Represents the dominant flavanone in grapefruit[9]. |
Table 2: Concentration of Other 7-Neohesperidosides in Citrus Species
| Compound | Source | Plant Part/Product | Concentration Range |
| Neohesperidin | Grapefruit (C. paradisi) | Commercial Juice | Lower than naringin and narirutin[7][12]. |
| Neohesperidin | Bitter Orange (C. aurantium) | Fruit | A primary commercial source for extraction[4]. |
| Hesperidin | Grapefruit (C. paradisi) | Commercial Juice | 0.24 - 3.12 mg/100 mL[12]. |
| Poncirin | Grapefruit (C. paradisi) | Fruit/Juice | Present in lower concentrations[7][9]. |
| Neoeriocitrin | Lemons (C. limon) | Fruit/Juice | A characteristic flavanone of lemons[9]. |
Biosynthesis of Flavanone-7-O-Neohesperidosides
The biosynthesis of 7-neohesperidosides is a branch of the phenylpropanoid pathway. The process begins with the amino acid phenylalanine and proceeds through several enzymatic steps to form a flavanone aglycone, which is then sequentially glycosylated.
The production of the central precursor, naringenin (B18129), involves several key enzymes:
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Phenylalanine ammonia-lyase (PAL)
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Cinnamate 4-hydroxylase (C4H)
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4-coumarate: CoA ligase (4CL)
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Chalcone synthase (CHS)
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Chalcone isomerase (CHI)
Following the formation of the naringenin aglycone, glycosylation occurs. In citrus, 7-O-glucosylation is the critical initial step for the synthesis of flavanone disaccharides[13]. This is followed by the addition of a rhamnose sugar to form the final neohesperidoside.
Caption: General biosynthetic pathway of Naringin from Phenylalanine.
Experimental Protocols: Extraction and Analysis
The extraction and quantification of 7-neohesperidosides from plant matrices are crucial for research and commercial purposes. Methodologies typically involve solvent extraction followed by chromatographic analysis.
A generalized workflow for the extraction and purification of 7-neohesperidosides from citrus peels is outlined below. This process can be adapted based on the specific plant material and target compound.
Caption: Workflow for 7-neohesperidoside extraction and analysis.
A. Sample Preparation:
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Fresh plant material (e.g., citrus peels) is washed and either used directly or dried (e.g., lyophilized or oven-dried at 40-60°C) to a constant weight.
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The dried material is ground into a fine powder to increase the surface area for extraction.
B. Solvent Extraction:
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Solvents : A variety of polar organic solvents are effective. Methanol is frequently used for analytical purposes[14]. Ethanol, often as an aqueous solution (e.g., 70% v/v), is common for food-grade extractions[15][16]. Mixtures including Dimethyl sulfoxide (B87167) (DMSO) can also be employed for enhanced solubility[14].
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Procedure : The powdered plant material is macerated or refluxed with the chosen solvent.
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Assisted Extraction : To improve efficiency, techniques like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) can be applied. These methods can reduce extraction time and solvent consumption[16][17]. For example, an MAE procedure might involve heating with 70% aqueous ethanol to 140°C for 7 minutes[16].
C. Purification:
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The resulting mixture is filtered or centrifuged to separate the solid residue from the liquid extract.
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The solvent is typically removed under reduced pressure using a rotary evaporator to yield a crude extract.
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For higher purity, the crude extract can be subjected to further purification steps, such as column chromatography or repeated crystallizations[18].
High-Performance Liquid Chromatography (HPLC): HPLC is the standard technique for the separation and quantification of flavonoids[12].
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System : A typical setup includes a reversed-phase C18 column.
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Mobile Phase : A gradient elution is commonly used, often consisting of two solvents: (A) water with a small amount of acid (e.g., 0.5% phosphoric acid or 0.1% formic acid) and (B) an organic solvent like methanol or acetonitrile[19][20].
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Detection : A Diode-Array Detector (DAD) or UV-Vis detector is used for quantification, with monitoring typically set around 285 nm for flavanones[20].
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Identification : Peaks are identified by comparing their retention times and UV spectra with those of authentic reference standards.
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Mass Spectrometry (MS) Coupling : For unambiguous identification, especially in complex matrices, HPLC coupled with Mass Spectrometry (HPLC-MS or HPLC-ESI-MS) is employed to obtain molecular weight and fragmentation data[10].
This technical guide consolidates current knowledge on the natural sources and analysis of 7-neohesperidosides, providing a foundational resource for professionals in the field. The prevalence of these compounds in citrus byproducts, combined with their valuable biological activities, underscores their potential for further research and commercial application.
References
- 1. Naringin - Wikipedia [en.wikipedia.org]
- 2. An Overview on Citrus aurantium L.: Its Functions as Food Ingredient and Therapeutic Agent - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Therapeutic Effects of Citrus Flavonoids Neohesperidin, Hesperidin and Its Aglycone, Hesperetin on Bone Health - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Citrus Aurantium (bitter orange) Extract Citrus Bioflavonoids Synephrine Neohesperidin 95% - Neohesperidin and Citrus Aurantium [sunfull.en.made-in-china.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. cabidigitallibrary.org [cabidigitallibrary.org]
- 8. cabidigitallibrary.org [cabidigitallibrary.org]
- 9. ars.usda.gov [ars.usda.gov]
- 10. HPLC-DAD-ESI-MS Analysis of Flavonoids from Leaves of Different Cultivars of Sweet Osmanthus - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Integrative Metabolomic, Network Pharmacology, and Experimental Evidence for Lepidium sativum Seed Extract as a Natural Modulator of Pulmonary Fibrosis via the ncNRFR/Let-7d Regulatory Pathway | MDPI [mdpi.com]
- 12. Variance of common flavonoids by brand of grapefruit juice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. academic.oup.com [academic.oup.com]
- 14. Current procedures for extraction and purification of citrus flavonoids [redalyc.org]
- 15. qascf.com [qascf.com]
- 16. Hesperidin: A Review on Extraction Methods, Stability and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
- 17. researchgate.net [researchgate.net]
- 18. mdpi.com [mdpi.com]
- 19. researchgate.net [researchgate.net]
- 20. RP-HPLC method for the quantitative analysis of naturally occurring flavonoids in leaves of Blumea balsamifera DC - PubMed [pubmed.ncbi.nlm.nih.gov]
